Cas no 1198319-99-1 ((S)-(3-Trifluoromethyl)mandelic acid)

• Product Name: (S)-(3-Trifluoromethyl)mandelic acid
• CAS No: 1198319-99-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD09991748
• CID: 4937311
• Update Time: 2026-02-27

(S)-(3-Trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• (S)-(3-trifluoromethyl)mandelic acid
• (S)-2-Hydroxy-2-(3-(trifluoromethyl)phenyl)acetic acid
• (S)-3-(Trifluoromethyl)phenylhydroxyacetic acid
• (2S)-2-hydroxy-2-[3-(trifluoromethyl)phenyl]acetic acid
• (S)-(3-Trifluoromethyl)mandelic acid

• MDL： MFCD09991748
• Inchi： 1S/C9H7F3O3/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7,13H,(H,14,15)/t7-/m0/s1
• InChI Key： WECBNRQPNXNRSJ-ZETCQYMHSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@@H](C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5